Cas no 2377033-89-9 (3-Ethyl-1,3-dimethylpiperazine;dihydrochloride)

• Product Name: 3-Ethyl-1,3-dimethylpiperazine;dihydrochloride
• CAS No: 2377033-89-9
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 5862704
• PubChem ID: 145913701
• Update Time: 2025-05-22

3-Ethyl-1,3-dimethylpiperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1,3-dimethylpiperazine;dihydrochloride
• EN300-7456064
• 3-ethyl-1,3-dimethylpiperazine dihydrochloride
• 2377033-89-9

• Inchi： 1S/C8H18N2.2ClH/c1-4-8(2)7-10(3)6-5-9-8;;/h9H,4-7H2,1-3H3;2*1H
• InChI Key： BDNGGLHHZSEGCN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCN(C)CC1(C)CC

Computed Properties

• Exact Mass: 214.1003540g/mol
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-Ethyl-1,3-dimethylpiperazine;dihydrochloride

Comprehensive Overview of 3-Ethyl-1,3-dimethylpiperazine Dihydrochloride (CAS No. 2377033-89-9)

3-Ethyl-1,3-dimethylpiperazine dihydrochloride (CAS No. 2377033-89-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This piperazine derivative, characterized by its ethyl and methyl substitutions, serves as a versatile building block in drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological activity, particularly in CNS-targeted therapies, where piperazine-based compounds are known for their bioavailability and binding affinity.

The compound's molecular formula, C₈H₂₀N₂·2HCl, highlights its dihydrochloride salt form, which enhances solubility and stability—a critical factor for formulation development. Recent studies emphasize its role in optimizing drug delivery systems, aligning with the growing demand for bioenhanced pharmaceuticals. As the industry shifts toward green chemistry, synthetic routes for 3-Ethyl-1,3-dimethylpiperazine are being refined to reduce environmental impact, addressing queries like "sustainable synthesis of nitrogen heterocycles" frequently searched in academic databases.

Analytical techniques such as HPLC and NMR are pivotal in quality control for this compound, ensuring compliance with GMP standards. Its purity (>98%) makes it suitable for high-value applications, including ligand design and catalysis. Notably, the piperazine ring scaffold is a hotspot in AI-driven drug discovery, with platforms like AlphaFold exploring its conformational flexibility. This aligns with trending searches on "machine learning in molecular design," underscoring the intersection of technology and chemistry.

Storage recommendations for CAS No. 2377033-89-9 include inert atmospheres and controlled temperatures, reflecting its sensitivity to moisture. Safety data sheets (SDS) emphasize standard laboratory precautions, though it is not classified as hazardous under current regulations. The compound's patent landscape reveals applications in neurological disorder therapeutics, resonating with global interest in neurodegenerative disease research—a topic surging in PubMed and Google Scholar queries.

Market analysts project growth for custom synthesis services involving this compound, driven by demand from contract research organizations (CROs). Its cost-effectiveness compared to analogous N-alkylated piperazines further boosts adoption. For researchers seeking "piperazine derivatives suppliers" or "CAS 2377033-89-9 price," sourcing from ISO-certified manufacturers ensures batch-to-batch consistency, a frequent concern in online forums.

In conclusion, 3-Ethyl-1,3-dimethylpiperazine dihydrochloride exemplifies innovation in fine chemicals, bridging gaps between academia and industry. Its relevance to preclinical studies and material science positions it as a compound to watch, mirroring broader trends toward multifunctional chemical entities. Future directions may explore its utility in bioconjugation or polymeric materials, answering emerging search trends on "smart biomaterials."